(E)-N-(2,4-dimethylphenyl)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanamide

• IUPAC Name: N-(2,4-dimethylphenyl)-4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide
• InChI: InChI=1S/C20H20N2O3S2/c1-13-7-8-16(14(2)11-13)21-18(23)6-3-9-22-19(24)17(27-20(22)26)12-15-5-4-10-25-15/h4-5,7-8,10-12H,3,6,9H2,1-2H3,(H,21,23)/b17-12+
• InChI Key: MWFHLALIPQSRDK-SFQUDFHCSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CCCN2C(=O)C(=CC3=CC=CO3)SC2=S)C
• Isomeric SMILES: CC1=CC(=C(C=C1)NC(=O)CCCN2C(=O)/C(=C\C3=CC=CO3)/SC2=S)C
• Molecular Formula: C20H20N2O3S2
• Molecular Weight: 400.5 g/mol

Description

(E)-N-(2,4-dimethylphenyl)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanamide is a useful research compound. Its molecular formula is C20H20N2O3S2 and its molecular weight is 400.51. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antiangiogenic Effects

A study by Chandrappa et al. (2010) synthesized a series of novel thioxothiazolidin-4-one derivatives and investigated their anticancer and antiangiogenic effects in vivo against transplantable mouse tumor. These compounds showed significant reduction in ascites tumor volume and cell number, increased lifespan in EAT-bearing mice, and manifested strong antiangiogenic effects by suppressing tumor-induced endothelial proliferation. This research suggests these derivatives as potential candidates for anticancer therapy with the ability to inhibit tumor angiogenesis and tumor cell proliferation (Chandrappa et al., 2010).

Antimicrobial Activity

Patel and Shaikh (2010) prepared new 4-thiazolidinone derivatives of nicotinic acid and evaluated their antimicrobial activity against various bacterial and fungal species. The study reported some compounds exhibiting antimicrobial activity comparable to standard drugs, highlighting the potential of these derivatives in developing new antimicrobial agents (Patel & Shaikh, 2010).

Cytotoxicity and Apoptosis Induction

Another study by Chandrappa et al. (2009) focused on synthesizing 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid derivatives to explore their anticancer effects. These compounds exhibited moderate to strong antiproliferative activity in human leukemia cell lines, indicating the significant role of electron-donating groups on the thiazolidinone moiety in cancer cell cytotoxicity. Compounds 5e and 5f were identified as having potent anticancer activity, suggesting their role in inducing cytotoxicity and apoptosis (Chandrappa et al., 2009).

MMP Inhibition in Tissue Damage

Incerti et al. (2018) designed and synthesized derivatives combining a benzisothiazole and 4-thiazolidinone framework to study their effectiveness in inhibiting matrix metalloproteinases (MMPs), which are involved in the inflammatory/oxidative process. The study highlighted derivative 23's ability to inhibit MMP-9 at the nanomolar level, suggesting potential wound healing and anti-inflammatory applications (Incerti et al., 2018).